Cas no 139461-63-5 (Propanoic acid, 3-(1H-indol-2-ylthio)-)
139461-63-5 structure
Product Name:Propanoic acid, 3-(1H-indol-2-ylthio)-
CAS No:139461-63-5
MF:C11H11NO2S
MW:221.275541543961
CID:1271568
Update Time:2024-08-03
Propanoic acid, 3-(1H-indol-2-ylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-(1H-indol-2-ylthio)-
- 3-(2-indolylthio)propionic acid
-
- Inchi: 1S/C11H11NO2S/c13-11(14)5-6-15-10-7-8-3-1-2-4-9(8)12-10/h1-4,7,12H,5-6H2,(H,13,14)
- InChI Key: YNBMLCSKXKPWPT-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCSC1=CC2=C(N1)C=CC=C2
Computed Properties
- Exact Mass: 221.05113
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 478.0±25.0 °C(Predicted)
- PSA: 53.09
- pka: 4.36±0.10(Predicted)
Propanoic acid, 3-(1H-indol-2-ylthio)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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